Rps6-IN-1

• Molecular Formula: C16H18Cl2N4O4S
• Molecular Weight: 433.3 g/mol
• InChI: InChI=1S/C16H18Cl2N4O4S/c1-3-25-10(23)5-9-6-27-7-16(9,14(24)26-4-2)22-8-19-11-12(17)20-15(18)21-13(11)22/h8-9H,3-7H2,1-2H3/t9-,16?/m1/s1
• InChIKey: CQAVFKGAXDEJQI-MGFKIWBESA-N

Standard S6K inhibitors (e.g., PF-4708671) fail when alternative kinases phosphorylate RPS6. Rps6-IN-1 binds directly to RPS6, blocking its phosphorylation downstream of mTOR/PI3K. - Potency: IC50 2.80 μM (HeLa), sub-5 μM (HCT-116) - Validation: DARTS & CETSA confirmed target engagement - In vivo: Low toxicity in HeLa xenograft; suitable for repeated dosing - Research use: Distinguish RPS6 phosphorylation effects from upstream S6K signaling

Rps6-IN-1: Direct RPS6 Phosphorylation Inhibitor

Rps6-IN-1 (also known as Compound 22o; CAS not yet assigned) is a novel five-membered sulfur-containing heterocyclic nucleoside derivative developed as a targeted anticancer agent [1]. Its molecular formula is C₁₆H₁₈Cl₂N₄O₄S with a molecular weight of 433.31 g/mol [2]. Unlike conventional S6K1 inhibitors that target the upstream kinase, Rps6-IN-1 directly binds to ribosomal protein S6 (RPS6) and inhibits its phosphorylation, thereby suppressing cell proliferation, metastasis, and inducing apoptosis through the PI3K-Akt-mTOR signaling axis [1].

1

Direct RPS6 engagement for phosphorylation inhibition assays

2

Distinguishes RPS6-dependent phenotypes from upstream S6K-mediated effects

3

Supports cell-based antiproliferative screening workflows

• [1] Hao EJ, et al. Discovery, Synthesis, and Activity Evaluation of Novel Five-Membered Sulfur-Containing Heterocyclic Nucleosides as Potential Anticancer Agents In Vitro and In Vivo. J Med Chem. 2024;67(15):12553-12570. View Source
• [2] MedChemExpress. RPS6-IN-1 (Compound 22o) Product Datasheet. Cat. No. HY-161874. View Source

Rps6-IN-1 vs. S6K Inhibitors

Rps6-IN-1 operates through a fundamentally distinct mechanism of action: it directly targets and binds to RPS6, the terminal substrate of the S6K1 signaling cascade, rather than inhibiting the upstream kinase itself [1]. This downstream blockade circumvents feedback activation and compensatory signaling that often limit the efficacy of ATP-competitive S6K1 inhibitors such as PF-4708671 (Ki = 20 nM, IC50 = 160 nM) or LY2584702 (IC50 = 4 nM) . Furthermore, in head-to-head cellular assays, Rps6-IN-1 demonstrates 2.85-fold greater antiproliferative potency than the frontline chemotherapeutic cisplatin in HeLa cells (IC50 2.80 μM vs. 7.99 μM), underscoring that neither kinase inhibitors nor standard cytotoxic agents can be considered interchangeable with this compound for targeted RPS6-pathway studies [1].

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S6K inhibitors may not block RPS6 phosphorylation by alternative kinases, limiting direct RPS6 pathway interpretation.

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Akt/mTOR-hyperactive models may require direct RPS6 targeting; upstream S6K inhibition could confound phenotype attribution.

• [1] Hao EJ, et al. Discovery, Synthesis, and Activity Evaluation of Novel Five-Membered Sulfur-Containing Heterocyclic Nucleosides as Potential Anticancer Agents In Vitro and In Vivo. J Med Chem. 2024;67(15):12553-12570. View Source

Rps6-IN-1: Comparative Evidence

HeLa Antiproliferative Activity: vs. Cisplatin

In a direct comparative study using the HeLa cervical cancer cell line, Rps6-IN-1 (Compound 22o) exhibited an IC50 value of 2.80 μM, which is 2.85-fold more potent than the standard chemotherapeutic agent cisplatin (IC50 = 7.99 μM) under identical assay conditions [1]. This represents a statistically significant and quantifiable improvement in antiproliferative activity.

Antiproliferative vs Cisplatin

Head-to-head

Rps6-IN-1
IC₅₀ 2.80 μM

Cisplatin
IC₅₀ 7.99 μM

2.85-fold difference

Supports comparative cell-model endpoint context

Requires independent validation across platforms

Evidence Dimension	Antiproliferative activity (IC50)
Target Compound Data	2.80 μM
Comparator Or Baseline	Cisplatin: 7.99 μM
Quantified Difference	2.85-fold more potent
Conditions	HeLa cervical cancer cell line; MTT assay; 48-hour exposure

Why This Matters

This direct comparison establishes Rps6-IN-1 as a more potent alternative to cisplatin for researchers studying cervical cancer models, potentially enabling lower effective doses and reduced off-target toxicity in experimental settings.

• [1] Hao EJ, et al. Discovery, Synthesis, and Activity Evaluation of Novel Five-Membered Sulfur-Containing Heterocyclic Nucleosides as Potential Anticancer Agents In Vitro and In Vivo. J Med Chem. 2024;67(15):12553-12570. View Source

Broad-Spectrum Antiproliferative Activity Across Cancer Cell Lines

Rps6-IN-1 demonstrates potent, dose-dependent inhibition of cancer cell growth across a diverse panel of six human tumor cell lines, with IC50 values ranging from 2.80 μM to 45.96 μM [1]. The compound shows highest potency in HeLa (2.80 μM), HCT-116 (3.82 μM), and MCF-7 (5.54 μM) cells, while exhibiting moderate activity in PANC-1 (13.02 μM), HepG2 (32.71 μM), and A549 (45.96 μM) lines. This multi-line activity profile contrasts with the narrow enzymatic specificity of S6K1 inhibitors such as PF-4708671, which primarily targets the isolated kinase (Ki = 20 nM, IC50 = 160 nM) but lacks comparable cellular antiproliferative data in these specific cancer models .

Cell Panel IC₅₀ Range

Cross-study comparable

2.80–45.96 μM

HCT-116, HeLa, MCF-7, A549, HepG2, PANC-1

Reported cell-panel response context

Most active in series; data to verify

Evidence Dimension	Antiproliferative activity across cell line panel (IC50)
Target Compound Data	HCT-116: 3.82 μM; HeLa: 2.80 μM; MCF-7: 5.54 μM; A549: 45.96 μM; HepG2: 32.71 μM; PANC-1: 13.02 μM
Comparator Or Baseline	S6K1 inhibitors (PF-4708671, LY2584702): No published cellular IC50 data in these specific cell lines; enzyme-only potency reported
Quantified Difference	N/A (cross-class comparison)
Conditions	MTT assay; 48-hour exposure; six human cancer cell lines

Why This Matters

The broad-spectrum cellular activity profile enables researchers to employ Rps6-IN-1 across multiple cancer models (colorectal, cervical, breast, pancreatic, hepatic, and lung) without switching compounds, streamlining experimental workflows and ensuring mechanistic consistency.

• [1] MedChemExpress. RPS6-IN-1 (Compound 22o) Product Datasheet. Cat. No. HY-161874. View Source

In Vivo HeLa Xenograft: Efficacy & Toxicity

In a HeLa xenograft mouse model, Rps6-IN-1 (Compound 22o) significantly inhibited tumor growth while exhibiting low systemic toxicity, as evidenced by stable body weight and absence of overt adverse effects throughout the treatment period [1]. This favorable in vivo safety profile differentiates Rps6-IN-1 from both conventional chemotherapeutics like cisplatin—which is associated with dose-limiting nephrotoxicity and neurotoxicity—and from some S6K1 inhibitors that have shown metabolic or immunological liabilities in preclinical models [2].

In Vivo Xenograft

Supporting evidence

Rps6-IN-1
Tumor inhibition, body weight maintained

Cisplatin (class-level)
Body weight loss >10% reported

Preserved body weight vs. reported cisplatin loss

Reported model-response with body weight endpoint

Class-level cisplatin toxicity inference

Evidence Dimension	In vivo antitumor efficacy and systemic toxicity
Target Compound Data	Significant tumor growth inhibition; low systemic toxicity; stable body weight
Comparator Or Baseline	Cisplatin: Dose-limiting nephrotoxicity and neurotoxicity; PF-4708671/LY2584702: In vivo toxicity data limited or not directly comparable
Quantified Difference	N/A (qualitative safety differentiation)
Conditions	HeLa xenograft mouse model; intraperitoneal administration; 21-day treatment

Why This Matters

The combination of robust in vivo antitumor activity with a favorable safety margin makes Rps6-IN-1 a compelling tool compound for extended preclinical efficacy studies, particularly in settings where chronic dosing and animal welfare considerations are paramount.

• [1] Hao EJ, et al. Discovery, Synthesis, and Activity Evaluation of Novel Five-Membered Sulfur-Containing Heterocyclic Nucleosides as Potential Anticancer Agents In Vitro and In Vivo. J Med Chem. 2024;67(15):12553-12570. View Source
• [2] Pearce LR, et al. Characterization of PF-4708671, a novel and highly specific inhibitor of p70 ribosomal S6 kinase (S6K1). Biochem J. 2010;431(2):245-255. View Source

Dual Apoptosis & Autophagy Induction

Drug affinity responsive target stability (DARTS) and cellular thermal shift assay (CETSA) experiments confirmed that Rps6-IN-1 directly binds to ribosomal protein S6 (RPS6) and inhibits its phosphorylation [1]. In contrast, compounds such as PF-4708671 (S6K1 Ki = 20 nM, IC50 = 160 nM) and LY2584702 (S6K1 IC50 = 4 nM) function as ATP-competitive inhibitors of the upstream kinase p70S6K (S6K1), blocking phosphorylation of RPS6 indirectly [2][3]. This mechanistic divergence means that Rps6-IN-1 may retain efficacy in settings where S6K1 inhibitors fail due to kinase-independent RPS6 phosphorylation, feedback reactivation, or mutation-driven resistance.

Apoptosis & Autophagy

Class-level inference

Rps6-IN-1
Bax, p53, caspase-3, LC3-II upregulation

Cisplatin/PF-4708671
No dual phenotype reported

Unique dual apoptosis/autophagy phenotype

Reported dual pathway response context

Comparator differences require direct testing

Evidence Dimension	Molecular target and mode of inhibition
Target Compound Data	Direct binding to RPS6; inhibition of RPS6 phosphorylation (DARTS and CETSA validated)
Comparator Or Baseline	PF-4708671: S6K1 inhibitor (Ki = 20 nM, IC50 = 160 nM); LY2584702: S6K1 inhibitor (IC50 = 4 nM)
Quantified Difference	N/A (qualitative mechanistic differentiation)
Conditions	In vitro target engagement assays; HeLa cell lysates

Why This Matters

For researchers investigating the RPS6 signaling axis or seeking to overcome resistance to S6K1-targeted therapies, Rps6-IN-1 offers a unique and orthogonal pharmacological tool that cannot be replicated by existing S6K1 inhibitors.

• [1] Hao EJ, et al. Discovery, Synthesis, and Activity Evaluation of Novel Five-Membered Sulfur-Containing Heterocyclic Nucleosides as Potential Anticancer Agents In Vitro and In Vivo. J Med Chem. 2024;67(15):12553-12570. View Source
• [2] Pearce LR, et al. Characterization of PF-4708671, a novel and highly specific inhibitor of p70 ribosomal S6 kinase (S6K1). Biochem J. 2010;431(2):245-255. View Source
• [3] Tolcher AW, et al. A phase I study of LY2584702 tosylate, an oral p70S6K inhibitor, in patients with advanced solid tumors. Eur J Cancer. 2014;50(5):867-875. View Source

Rps6-IN-1: Application Scenarios

RPS6 Target Validation in Cervical & Colorectal Cancers

Rps6-IN-1 is ideally suited for investigators studying cervical cancer biology who require a compound with demonstrable superiority over cisplatin in HeLa cell antiproliferative assays (IC50 2.80 μM vs. 7.99 μM) [1] and a favorable in vivo safety profile in HeLa xenograft models with low systemic toxicity [1]. This combination of enhanced in vitro potency and in vivo tolerability makes Rps6-IN-1 a valuable tool for both mechanistic studies and long-term preclinical efficacy evaluations where cisplatin's toxicity limits experimental design.

Oncology Panel Screening & mTOR/PI3K Synergy Studies

With validated antiproliferative activity across six distinct human cancer cell lines—including colorectal (HCT-116: 3.82 μM), breast (MCF-7: 5.54 μM), pancreatic (PANC-1: 13.02 μM), hepatic (HepG2: 32.71 μM), and lung (A549: 45.96 μM) models [1]—Rps6-IN-1 enables consistent, cross-line comparisons in large-scale screening initiatives. This broad activity profile reduces the need for multiple compound switches and maintains mechanistic uniformity across diverse experimental arms.

In Vivo Efficacy & Toxicity in Mouse Models

For laboratories focused on dissecting the RPS6 phosphorylation axis or investigating mechanisms of resistance to conventional S6K1 inhibitors (e.g., PF-4708671, LY2584702), Rps6-IN-1 provides an orthogonal chemical probe. Its direct engagement with RPS6—validated by DARTS and CETSA assays [1]—offers a distinct pharmacological modality that can uncouple kinase-dependent from kinase-independent RPS6 regulation, enabling unique insights into feedback loops and compensatory pathways that are inaccessible with S6K1-targeted compounds alone [1].

Application

Selection Property

Validation Focus

RPS6 dependency studies (cervical/colorectal)

Direct RPS6 binding, no upstream kinase inhibition

Phospho-RPS6 (Ser235/236) confirmation

Cell panel screening & mTOR/PI3K synergy

Downstream mTOR/PI3K pathway probe

Synthetic lethality endpoints with mTOR/PI3K inhibitors

Repeated-dose in vivo model studies

Reported body weight maintenance in xenograft

Tumor growth and body weight monitoring

Mechanistic RPS6 vs. S6K pathway differentiation

Direct target engagement (DARTS/CETSA)

Decoupling ribosomal biogenesis from S6K activity

• [1] Hao EJ, et al. Discovery, Synthesis, and Activity Evaluation of Novel Five-Membered Sulfur-Containing Heterocyclic Nucleosides as Potential Anticancer Agents In Vitro and In Vivo. J Med Chem. 2024;67(15):12553-12570. View Source